Cas no 2825-79-8 ((E)-2-Octadecenoic Acid)

(E)-2-Octadecenoic Acid structure
(E)-2-Octadecenoic Acid structure
Product Name:(E)-2-Octadecenoic Acid
CAS No:2825-79-8
Molecular Formula:C18H34O2
Molecular Weight:282.46136
MDL:MFCD00055579
CID:915040
PubChem ID:5282750

(E)-2-Octadecenoic Acid Properties

Names and Identifiers

    • 2-octadecenoic acid, (2e)-
    • 2-octadecenoic acid
    • 2-octadecenic acid
    • C18:1n-16
    • 27251-59-8
    • 2-Octadecensaeure
    • OCTADECENOIC ACID
    • CHEMBL4292703
    • octadec-2-enoic acid
    • 2825-79-8
    • trans-2-oleic acid
    • Octadec-2-ensaeure
    • 2-trans-octadecenoic acid
    • CHEBI:50572
    • C18:1, n-16
    • (E)-octadec-2-enoic acid
    • 2Z-octadecenoic acid
    • LMFA01030062
    • trans-2-Octadecenoicacid
    • octadec-2t-enoic acid
    • LKOVPWSSZFDYPG-WUKNDPDISA-N
    • (2E)-octadec-2-enoic acid
    • 18:1 (n-16), trans
    • starbld0007012
    • trans-Heptadecen-(1)-carbonsaeure
    • (E)-2-octadecenoic acid
    • C18:1 (n-16), trans
    • CHEBI:50573
    • Octadecenoic acid, (E)-
    • Q27122121
    • SCHEMBL41749
    • Octadec-2t-ensaeure
    • G66943
    • trans-octadec-2-enoic acid
    • trans-2-octadecenoic acid
    • BDBM50466179
    • Q27122122
    • NSC931
    • MDL： MFCD00055579
    • InChIKey： LKOVPWSSZFDYPG-WUKNDPDISA-N
    • Inchi： InChI=1S/C18H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h16-17H,2-15H2,1H3,(H,19,20)/b17-16+
    • SMILES： CCCCCCCCCCCCCCC\C=C\C(O)=O

Computed Properties

  • Exact Mass: 282.25602
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 15
  • Monoisotopic Mass: 282.255880323g/mol
  • Heavy Atom Count: 20
  • Complexity: 234
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 8.1
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3

(E)-2-Octadecenoic Acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
eNovation Chemicals LLC
D782536-1g
trans-2-Octadecenoic acid
 2825-79-8 95%
1g
 $495 2022-09-07
Larodan
10-1806-4-5mg
2(E)-Octadecenoic acid
 2825-79-8 >98%
5mg
 €345.00 2023-09-19
TRC
O860055-1mg
(E)-2-Octadecenoic Acid
 2825-79-8
1mg
 $ 165.00 2023-02-02
SHENG KE LU SI SHENG WU JI SHU
sc-507083-5 mg
trans-2-Octadecenoic acid,
 2825-79-8
5mg
 ￥3,565.00 2023-07-10

(E)-2-Octadecenoic Acid Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:2825-79-8)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:2825-79-8)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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